Cas no 2411287-33-5 (1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide)

• Product Name: 1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide
• CAS No: 2411287-33-5
• MF: C₁₇H₂₄N₂O₂S
• MW: 320.449663162231
• CID: 5357641
• Update Time: 2025-07-21

1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide Chemical and Physical Properties

Names and Identifiers

• Z3991661531
• 1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide
• 1-({4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}imino)-1lambda6-thiolan-1-one

• Inchi： 1S/C17H24N2O2S/c20-22(10-1-2-11-22)18-14-6-8-17(9-7-14)21-13-16-12-19(16)15-4-3-5-15/h6-9,15-16H,1-5,10-13H2
• InChI Key： MQNNCPLUTSQMJO-UHFFFAOYSA-N
• SMILES： S1(CCCC1)(=NC1C=CC(=CC=1)OCC1CN1C1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 491
• XLogP3: 3.3
• Topological Polar Surface Area: 50

Additional information on 1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide

Introduction to 1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide (CAS No. 2411287-33-5)

1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2411287-33-5, represents a novel molecular architecture designed to explore the intersection of bioactivity and structural innovation. The presence of functional groups such as the iminothiolane core and the cyclobutylaziridine moiety suggests potential applications in drug discovery, particularly in the development of targeted therapeutics.

The chemical structure of 1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide is characterized by a phenyl ring substituted with a methoxy group, which is further connected to a nitrogen-containing heterocycle. The iminothiolane scaffold is particularly intriguing due to its ability to undergo various chemical transformations, including ring-opening reactions that can be exploited for bioconjugation purposes. These properties make it a valuable scaffold for designing molecules with enhanced pharmacokinetic profiles or improved binding affinity to biological targets.

In recent years, there has been growing interest in the development of iminothiolane derivatives as pharmacophores. These compounds have been shown to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The cyclobutylaziridine component of 1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide adds an additional layer of complexity, enabling post-synthetic modifications that can fine-tune the biological activity of the molecule. For instance, ring-opening metathesis polymerization (ROMP) or aziridine-based bioconjugation strategies can be employed to attach therapeutic agents or imaging probes to this scaffold.

One of the most compelling aspects of 1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide is its potential as a tool for exploring structure-function relationships in drug design. The combination of rigid and flexible structural elements allows researchers to systematically vary different parts of the molecule while maintaining a core pharmacophore responsible for biological activity. This approach has been successfully applied in other areas of medicinal chemistry, where subtle changes in molecular structure can lead to significant improvements in drug efficacy and selectivity.

Recent studies have highlighted the importance of computational modeling in predicting the behavior of complex organic molecules like 1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to gain insights into how these molecules interact with biological targets at the atomic level. These insights are crucial for designing molecules with optimized pharmacokinetic properties, including improved solubility, stability, and metabolic resistance.

The synthesis of 1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide presents unique challenges due to its complex structural features. However, recent advances in synthetic methodology have made it possible to access this compound with high yield and purity. For example, transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the phenyl ring substituents, while organometallic chemistry has been used to introduce the cyclobutylaziridine moiety. These synthetic strategies not only provide access to this compound but also serve as templates for developing other related molecules.

The potential applications of 1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide extend beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive candidate for developing novel biomaterials and therapeutics that combine diagnostics with treatment. For instance, functionalized iminothiolanes can be designed to release therapeutic agents in response to specific biological triggers, offering a new paradigm for targeted drug delivery systems.

In conclusion,1-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]iminothiolane 1-oxide (CAS No. 2411287-33-5) represents a promising candidate for further exploration in pharmaceutical chemistry and medicinal biology. Its complex molecular architecture and versatile functional groups make it a valuable scaffold for designing molecules with enhanced bioactivity and improved pharmacokinetic profiles. As research in this area continues to evolve,[the potential applications](#) of this compound are expected to expand, leading to new breakthroughs in drug discovery and therapeutic development.